Cas no 860344-40-7 (1-Pyrrolidinecarboxylic acid, 2-(aminothioxomethyl)-4-fluoro-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-(aminothioxomethyl)-4-fluoro-, 1,1-dimethylethyl ester
• CAS No: 860344-40-7
• MF: C₁₀H₁₇FN₂O₂S
• MW: 248.317584753036
• CID: 662730
• Update Time: 2025-07-31

1-Pyrrolidinecarboxylic acid, 2-(aminothioxomethyl)-4-fluoro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(aminothioxomethyl)-4-fluoro-,1,1-dimethylethyl ester
• TERT-BUTYL 2-CARBAMOTHIOYL-4-FLUOROPYRROLIDINE-1-CARBOXYLATE
• CID 129986962
• 1-Pyrrolidinecarboxylic acid, 2-(aminothioxomethyl)-4-fluoro-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H17FN2O2S/c1-10(2,3)15-9(14)13-5-6(11)4-7(13)8(12)16/h6-7H,4-5H2,1-3H3,(H2,12,16)
• InChI Key： OFGDUYOUGGQWAV-UHFFFAOYSA-N
• SMILES： S=C(C1CC(CN1C(=O)OC(C)(C)C)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 304
• Topological Polar Surface Area: 87.6

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 347.7±52.0 °C(Predicted)
• pka: 12.75±0.40(Predicted)